Cas no 1674364-30-7 (4-Bromo-2-ethylphenylboronic acid pinacol ester)

• Product Name: 4-Bromo-2-ethylphenylboronic acid pinacol ester
• CAS No: 1674364-30-7
• MF: C₁₄H₂₀BBrO₂
• MW: 311.022403717041
• MDL: MFCD29094700
• CID: 5079037
• Update Time: 2026-03-01

4-Bromo-2-ethylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethylphenylboronic acid pinacol ester
• 2-(4-bromo-2-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD29094700
• Inchi： 1S/C14H20BBrO2/c1-6-10-9-11(16)7-8-12(10)15-17-13(2,3)14(4,5)18-15/h7-9H,6H2,1-5H3
• InChI Key： IVMWFBWQBOCRGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Topological Polar Surface Area: 18.5

Additional information on 4-Bromo-2-ethylphenylboronic acid pinacol ester

Introduction to 4-Bromo-2-ethylphenylboronic acid pinacol ester (CAS No. 1674364-30-7)

4-Bromo-2-ethylphenylboronic acid pinacol ester, identified by its Chemical Abstracts Service (CAS) number 1674364-30-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its role as an intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of both a bromine substituent and an ethyl group on the phenyl ring imparts unique reactivity and selectivity, making it a versatile building block for the construction of complex molecular architectures.

The< strong>pinacol ester form of this compound enhances its stability and solubility, facilitating its use in various chemical transformations. In recent years, the demand for high-quality boronic acid esters has surged due to their applications in drug discovery and development. The< strong>4-bromo-2-ethylphenylboronic acid pinacol ester has been employed in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its structural features allow for efficient functionalization at multiple positions, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of this compound is its utility in the development of novel materials. Researchers have leveraged its reactivity to create conjugated polymers and organic electronic materials with tailored properties. The< strong>bromine substituent serves as a handle for further functionalization via cross-coupling reactions, while the< strong>ethyl group influences electronic and steric factors, ultimately affecting the material's performance. Recent studies have highlighted its role in the synthesis of organic semiconductors and light-emitting diodes (OLEDs), where precise control over molecular structure is crucial.

The pharmaceutical industry has also been keenly interested in< strong>4-bromo-2-ethylphenylboronic acid pinacol ester. Boronic acids are well-known for their ability to form reversible covalent bonds with biological targets, making them ideal candidates for drug design. For instance, this compound has been used in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in modulating signaling pathways associated with diseases such as cancer and inflammation.

In academic research, the< strong>pinacol ester form of this boronic acid derivative has been investigated for its role in green chemistry initiatives. The use of pinacol esters as protecting groups for boronic acids offers several advantages over traditional halides or alkoxides, including reduced toxicity and improved reaction conditions. This aligns with the growing emphasis on sustainable synthetic methodologies in the chemical industry. Researchers have demonstrated that< strong>4-bromo-2-ethylphenylboronic acid pinacol ester can be efficiently converted back to its free boronic acid form under mild conditions, streamlining synthetic routes and minimizing waste.

The< strong>bromine substituent on the phenyl ring not only facilitates cross-coupling reactions but also allows for further modifications through halogen-metal exchange or direct functionalization. This flexibility has made it a valuable tool in combinatorial chemistry and high-throughput screening programs. For example, libraries of derivatives have been synthesized by varying the< strong>ethyl group's position or introducing additional functional groups, enabling rapid identification of lead compounds with desired biological activity.

The< strong>Suzuki-Miyaura cross-coupling reaction, which relies heavily on boronic acid derivatives, remains one of the most powerful tools in synthetic chemistry. The ability to couple aryl or vinyl boronic acids with various organic halides or pseudohalides has revolutionized drug discovery and material science. The< strong>4-bromo-2-ethylphenylboronic acid pinacol ester, with its optimized reactivity profile, has been instrumental in generating complex molecules that would be otherwise challenging to access through traditional methods.

In conclusion, 4-Bromo-2-ethylphenylboronic acid pinacol ester(CAS No. 1674364-30-7) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for pharmaceutical research, materials science, and sustainable chemical practices. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of innovation in organoboron chemistry.